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Compound of Interest

Compound Name: Fmoc-Lys(Trt)-OH

Cat. No.: B020898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety and handling of

Fmoc-Lys(Trt)-OH (N-α-Fmoc-N-ε-trityl-L-lysine), a critical reagent in solid-phase peptide

synthesis (SPPS). Adherence to these guidelines is crucial for ensuring laboratory safety,

maintaining experimental integrity, and complying with regulatory standards.

Chemical Identification and Properties
Fmoc-Lys(Trt)-OH is a derivative of the amino acid lysine, where the alpha-amino group is

protected by a fluorenylmethyloxycarbonyl (Fmoc) group and the epsilon-amino group is

protected by a trityl (Trt) group.[1] This dual protection scheme is integral to its function in the

stepwise assembly of peptide chains.

Table 1: Physical and Chemical Properties of Fmoc-Lys(Trt)-OH
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Property Value Reference

CAS Number 71989-26-1 [2]

Molecular Formula C₄₀H₃₈N₂O₄ [1]

Molecular Weight 610.7 g/mol [1]

Appearance White to off-white solid/powder [3]

Purity ≥99.0% (HPLC) [4]

Solubility
Soluble in organic solvents

such as DMF
N/A

Storage

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed.

[2]

Hazard Identification and GHS Classification
While Fmoc-Lys(Trt)-OH is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is imperative to handle it with the care afforded to all laboratory

chemicals.[2] Chronic or repeated exposure may cause irritation. The primary hazards are

associated with inhalation of dust particles and direct contact with skin and eyes.

Table 2: Hazard Identification
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Hazard Description
Precautionary
Measures

Reference

Inhalation
May cause respiratory

tract irritation.

Avoid breathing dust.

Use in a well-

ventilated area or with

local exhaust

ventilation.

[3]

Skin Contact

May cause skin

irritation upon

prolonged contact.

Wear protective

gloves and a lab coat.
[2]

Eye Contact
May cause eye

irritation.

Wear safety glasses

with side-shields.
[2]

Ingestion
May be harmful if

swallowed.

Do not ingest. Wash

hands thoroughly after

handling.

[3]

Experimental Protocols: Safety and Handling
Detailed experimental protocols for toxicological studies of Fmoc-Lys(Trt)-OH are not publicly

available. The information presented here is based on standard laboratory safety practices and

data from Safety Data Sheets (SDS).

Engineering Controls
Proper engineering controls are the first line of defense in minimizing exposure to Fmoc-
Lys(Trt)-OH.

Ventilation: All handling of the solid powder and solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2]

Process Enclosures: For larger scale operations, the use of process enclosures or glove

boxes is recommended to contain the material.

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Use

Reference

Eye and Face

Protection
Safety Glasses

Required for

protection against

dust particles and

liquid splashes.

Should be tightly

fitting with side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards.

[2]

Face Shield

Recommended when

there is a high risk of

splashing, such as

during the initial

reconstitution of the

lyophilized powder or

during cleavage from

the resin.

[5]

Body Protection Laboratory Coat

A standard lab coat is

the minimum

requirement to protect

clothing and skin from

potential splashes.

[3]

Hand Protection
Chemical-Resistant

Gloves

Nitrile gloves are

commonly used.

Consider double-

gloving for added

protection, especially

when handling

concentrated solutions

or during prolonged

procedures.

[2][5]
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Respiratory Protection
Dust Mask (N95) or

Respirator

Necessary when

working with the

lyophilized powder to

avoid inhalation of fine

particles. A full-face

respirator should be

used if exposure limits

are exceeded or in

poorly ventilated

areas.

[2]

Handling Procedures
Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in

Table 3.

Weighing: When weighing solid Fmoc-Lys(Trt)-OH, avoid creating dust. Use a chemical-

resistant spatula and weigh the compound on appropriate weighing paper or in a suitable

container.

Dissolution: For use in SPPS, the Fmoc-amino acid is typically dissolved in a suitable solvent

such as N,N-dimethylformamide (DMF). Gently swirl or vortex to dissolve the compound

completely. Avoid vigorous shaking, which can cause aggregation.[5]

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2][3] Keep the container tightly sealed to prevent

moisture ingress.

Stability: The compound is stable under recommended storage conditions.[2] The primary

degradation pathways involve the cleavage of the Fmoc and Trt protecting groups, which can

be initiated by exposure to basic or acidic conditions, respectively.[6]

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is critical.
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Table 4: First Aid Measures

Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[2]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

[2]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[2]

Spill Response
Personal Protection: Ensure appropriate PPE is worn, including respiratory protection,

gloves, and safety goggles.[5]

Containment: For solid spills, carefully sweep up the material to avoid generating dust and

place it in a designated hazardous waste container.[5] For liquid spills, absorb with an inert

material and place in a suitable disposal container.

Ventilation: Ensure the area is well-ventilated.

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[2]
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Solid Waste: Unused or expired Fmoc-Lys(Trt)-OH solid should be collected in a

designated, clearly labeled waste container for non-hazardous solid chemical waste.

Liquid Waste: Solutions of Fmoc-Lys(Trt)-OH should be disposed of in the appropriate liquid

waste container, following institutional guidelines for the specific solvent used.

Contaminated Materials: Any materials that have come into contact with Fmoc-Lys(Trt)-OH,

such as weigh boats, contaminated paper towels, or gloves, should also be disposed of in

the solid chemical waste container.
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Caption: Chemical structure of Fmoc-Lys(Trt)-OH.
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Caption: Workflow for the safe handling of Fmoc-Lys(Trt)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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